Cas no 1698408-65-9 (7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a tert-butyl substituent at the 7-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability, while the tert-butyl group can influence reactivity and solubility. The compound is particularly useful in medicinal chemistry for developing biologically active molecules due to its ability to modulate pharmacokinetic properties. Its synthetic versatility allows for further functionalization, enabling the creation of diverse derivatives for research and industrial applications. High purity grades are available to meet stringent laboratory and production requirements.
1698408-65-9 structure
Product Name:7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1698408-65-9
MF:C10H17N3
MW:179.262081861496
CID:5742028
PubChem ID:136840945
Update Time:2025-11-02
7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-tert-butyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
- EN300-1118999
- 1698408-65-9
- 7-tert-Butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 7-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
- 7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
-
- Inchi: 1S/C10H17N3/c1-10(2,3)8-4-6-11-9-5-7-12-13(8)9/h5,7-8,11H,4,6H2,1-3H3
- InChI Key: HVJQXXBJDFOBSO-UHFFFAOYSA-N
- SMILES: N12C(=CC=N1)NCCC2C(C)(C)C
Computed Properties
- Exact Mass: 179.142247555g/mol
- Monoisotopic Mass: 179.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 306.9±11.0 °C(Predicted)
- pka: 4.55±0.40(Predicted)
7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118999-0.05g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 0.05g |
$229.0 | 2023-10-27 | |
| Enamine | EN300-1118999-0.1g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 0.1g |
$342.0 | 2023-10-27 | |
| Enamine | EN300-1118999-0.25g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 0.25g |
$487.0 | 2023-10-27 | |
| Enamine | EN300-1118999-0.5g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 0.5g |
$768.0 | 2023-10-27 | |
| Enamine | EN300-1118999-1.0g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 1g |
$986.0 | 2023-06-09 | |
| Enamine | EN300-1118999-2.5g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1118999-5.0g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 5g |
$2858.0 | 2023-06-09 | |
| Enamine | EN300-1118999-10.0g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 10g |
$4236.0 | 2023-06-09 | |
| Enamine | EN300-1118999-1g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1118999-5g |
7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698408-65-9 | 95% | 5g |
$2858.0 | 2023-10-27 |
7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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